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Compound of Interest

Compound Name: 6-Bromo-2,3-difluorobenzaldehyde

Cat. No.: B1336277

Essential Safety and Handling Guide for 6-
Bromo-2,3-difluorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 6-
Bromo-2,3-difluorobenzaldehyde (CAS No. 360576-04-1). Adherence to these procedures is
critical for ensuring laboratory safety and proper environmental stewardship.

Hazard Identification and Personal Protective
Equipment

6-Bromo-2,3-difluorobenzaldehyde is a solid compound that can cause skin irritation, serious
eye irritation, and may cause respiratory irritation.[1][2] It is crucial to use appropriate Personal
Protective Equipment (PPE) to minimize exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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PPE Category Specification

Chemical splash goggles or safety glasses

) meeting ANSI Z.87.1 1989 standard. A face

Eye Protection i .
shield should be worn over safety glasses if

there is a risk of splashing.[3]

Disposable nitrile gloves provide short-term
Hand Protection protection.[3] For prolonged contact, consult the

glove manufacturer's chemical resistance guide.

A laboratory coat (Nomex® recommended)

Body Protection
should be worn and fully buttoned.[3]

Closed-toe, closed-heel shoes that cover the
Footwear ]
entire foot are mandatory.[3][4]

Use only in a well-ventilated area, preferably
Respirat within a chemical fume hood.[1] If engineering
espiratory . - :
controls are insufficient, a respirator may be

required.[3]

Operational Protocol: Step-by-Step Handling
Procedure

1. Preparation:

e Read and understand the Safety Data Sheet (SDS) for 6-Bromo-2,3-difluorobenzaldehyde
before starting any work.[2]

e Ensure a chemical fume hood is operational and available for use.

o Assemble all necessary equipment and reagents.

 Verify that an emergency shower and eyewash station are accessible.[4]

e Put on all required PPE as detailed in Table 1.

2. Handling and Use:

e Conduct all manipulations of 6-Bromo-2,3-difluorobenzaldehyde within a certified chemical
fume hood to avoid inhalation of dust or vapors.[1]
e Avoid direct contact with skin and eyes.[1]
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e When transferring the solid, use appropriate tools (e.g., spatula, weighing paper) to minimize
dust generation.
o Keep the container tightly closed when not in use.[1]

3. Spill Management:

 In case of a small spill, use absorbent pads to contain it.[5]

o Collect the spilled material and contaminated absorbent pads into a sealed, labeled
container for hazardous waste disposal.[5]

o For large spills, evacuate the area and contact the appropriate emergency response team.[5]

4. First Aid:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Seek medical attention.[1][2]

o Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes. If
skin irritation persists, seek medical attention.[1][2]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration
and seek medical attention.[1][2]

 Ingestion: Clean the mouth with water and drink plenty of water afterward. Do not induce
vomiting. Seek medical attention.[1][6]

Disposal Plan

As a brominated organic compound, 6-Bromo-2,3-difluorobenzaldehyde is classified as a
halogenated organic waste.[7]

1. Waste Segregation:

o Collect all waste containing 6-Bromo-2,3-difluorobenzaldehyde, including contaminated
consumables (e.g., gloves, weighing paper), in a designated and clearly labeled
"Halogenated Organic Waste" container.[5][7]

» Do not mix halogenated waste with non-halogenated organic waste, as this increases
disposal costs and complexity.[8][9]

2. Container Management:

o Use a compatible, leak-proof container with a secure lid for waste collection.[5]
» Keep the waste container closed except when adding waste.[5][9]
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Label the container with "Hazardous Waste" and list the chemical contents.[5][8]

w

. Final Disposal:

Dispose of the waste through your institution's Environmental Health and Safety (EHS) office
or a licensed hazardous waste disposal company.[1]
Follow all local, state, and federal regulations for hazardous waste disposal.

Visual Workflow for Handling 6-Bromo-2,3-
difluorobenzaldehyde
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Caption: Workflow for handling 6-Bromo-2,3-difluorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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